8-Ethyl-3,4-dihydroquinazolin-4-one

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• SMILES: CCC1=C2C(=CC=C1)C(=O)NC=N2
• InChI: InChI=1S/C10H10N2O/c1-2-7-4-3-5-8-9(7)11-6-12-10(8)13/h3-6H,2H2,1H3,(H,11,12,13)
• InChIKey: QUWMISWQMPOAEN-UHFFFAOYSA-N

8-Ethyl-3,4-dihydroquinazolin-4-one: Core Physicochemical & Structural Baseline for Procurement Evaluation

8-Ethyl-3,4-dihydroquinazolin-4-one (CAS 1564812-79-8) is a heterocyclic small molecule belonging to the 3,4-dihydroquinazolin-4-one (DHQ) class, characterized by a fused bicyclic quinazoline ring system bearing an ethyl substituent at the 8-position [1]. The compound has a molecular formula of C₁₀H₁₀N₂O and a molecular weight of 174.20 g·mol⁻¹, with a computed XLogP3 of 1.5, one hydrogen bond donor, and two hydrogen bond acceptors [2]. Commercial vendors typically supply this compound at ≥95% purity, supported by batch-specific analytical data (NMR, HPLC, GC) . The 8-ethyl substitution distinguishes this compound from the parent DHQ scaffold as well as from other alkyl- or halogen-substituted analogs at the same position, providing a defined starting point for SAR exploration or library synthesis.

8-ethyl substitution differentiates from parent DHQ scaffold for SAR exploration

Computed lipophilicity (XLogP3 1.5) supports moderate permeability screening

Batch-specific QC: ≥95% purity with NMR, HPLC, GC documentation

• [1] PubChem Compound Summary for CID 136596883, 8-Ethyl-3,4-dihydroquinazolin-4-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1564812-79-8 (accessed 2026-05-02). View Source
• [2] PubChem Computed Properties: XLogP3-AA, Hydrogen Bond Donor/Acceptor Count, Rotatable Bond Count, Topological Polar Surface Area. Accessed via PubChem CID 136596883. View Source

Why 8-Ethyl-3,4-dihydroquinazolin-4-one Cannot Be Simply Replaced by Another DHQ Analog

The position, size, and electronic nature of the substituent on the 3,4-dihydroquinazolin-4-one scaffold profoundly influence both physicochemical properties and biological activity. Published SAR studies on structurally related DHQ-based TSHR agonists demonstrate that even minor alterations at the R₃ position (e.g., changing benzyl to phenethyl) can result in a 2- to 10-fold reduction in potency, while replacing a hydrophilic group with a lipophilic one can abrogate activity entirely [1]. At the 8-position specifically, the ethyl group introduces a moderate increase in lipophilicity (XLogP3 = 1.5) compared to the unsubstituted parent (XLogP3 ≈ 0.8 for 3,4-dihydroquinazolin-4-one, computed) and a different steric and electronic profile relative to 8-methyl, 8-chloro, or 8-bromo analogs. Generic substitution without considering these nuanced differences risks undermining synthetic reproducibility—particularly in regiospecific N-alkylation chemistry, where the 8-ethyl group can influence the regiochemical outcome of subsequent functionalization steps [2].

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8-Methyl or 8-unsubstituted analogs have lower lipophilicity (ΔXLogP3 0.4–0.7); permeability context may shift

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8-Amino or 8-hydroxy variants add H-bond donors, potentially reducing passive permeability profile

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Unsubstituted DHQ lacks 8-position steric control; regioisomeric mixtures may complicate N3-alkylation outcomes

• [1] Englund, E. E., Neumann, S., Eliseeva, E., McCoy, J. G., Titus, S., Zheng, W., ... & Huang, W. (2011). The synthesis and evaluation of dihydroquinazolin-4-ones and quinazolin-4-ones as thyroid stimulating hormone receptor agonists. MedChemComm, 2(10), 1016-1020. DOI: 10.1039/C1MD00145K. View Source
• [2] The unambiguous synthesis and NMR assignment of 4-alkoxy and 3-alkylquinazolines. (2012). Addressing regioselectivity challenges in N-alkylation of 3,4-dihydroquinazoline scaffolds. ScienceDirect. (Referenced for class-level regiochemistry implications). View Source

Quantitative Differentiation Evidence for 8-Ethyl-3,4-dihydroquinazolin-4-one vs. Closest Analogs

Lipophilicity-Driven Differentiation: 8-Ethyl vs. 8-Methyl and 8-H Analogs

The computed octanol-water partition coefficient (XLogP3) for 8-Ethyl-3,4-dihydroquinazolin-4-one is 1.5 [1]. In comparison, the unsubstituted parent compound 3,4-dihydroquinazolin-4-one has a computed XLogP3 of approximately 0.8 (calculated from SMILES using the same XLogP3 algorithm), and 8-Methyl-3,4-dihydroquinazolin-4-one has a computed XLogP3 of approximately 1.1. The 8-ethyl analog is thus ~0.4–0.7 log units more lipophilic than these comparators. In class-level SAR studies on DHQ-based TSHR agonists, lipophilic substituents were generally well tolerated, whereas hydrophilic groups (e.g., amine, alcohol) led to substantial loss of potency [2]. The enhanced lipophilicity of the 8-ethyl variant may translate to improved passive membrane permeability relative to more polar 8-substituted analogs, a parameter relevant for cell-based assay development.

Lipophilicity (XLogP3)

Class-level

ΔXLogP3 = +0.7 vs. parent; +0.4 vs. 8-methyl

May support selection when moderate lipophilicity desired

Computed values; experimental logP validation advised

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.5
Comparator Or Baseline	3,4-Dihydroquinazolin-4-one (parent): XLogP3 ≈ 0.8; 8-Methyl analog: XLogP3 ≈ 1.1 (computed values)
Quantified Difference	ΔXLogP3 = +0.7 vs. parent; ΔXLogP3 = +0.4 vs. 8-methyl analog
Conditions	Computed using XLogP3 algorithm (PubChem 2019.06.18 release)

Why This Matters

A 0.4–0.7 log unit increase in lipophilicity can significantly affect membrane permeability and non-specific binding in cellular assays, making the 8-ethyl analog a preferred choice when moderate lipophilicity is desired without resorting to bulkier or more lipophilic substituents.

• [1] PubChem Computed Properties: XLogP3-AA for CID 136596883. https://pubchem.ncbi.nlm.nih.gov/compound/1564812-79-8#section=Computed-Properties View Source
• [2] Englund, E. E., et al. (2011). MedChemComm, 2(10), 1016-1020. SAR showing tolerance for lipophilic groups at R₃ position on DHQ scaffold. View Source

Hydrogen Bond Profile Differentiation: 8-Ethyl vs. 8-Amino and 8-Hydroxy Analogs

8-Ethyl-3,4-dihydroquinazolin-4-one possesses one hydrogen bond donor (NH) and two hydrogen bond acceptors (C=O, N), with a topological polar surface area (TPSA) of 41.5 Ų [1]. In contrast, 8-amino-3,4-dihydroquinazolin-4-one has multiple additional hydrogen bond donors/acceptors, and 8-hydroxy-2-methyl-3,4-dihydroquinazolin-4-one (NU-1025) carries an additional hydroxyl donor. The reduced H-bonding capacity of the 8-ethyl analog positions it closer to the centroid of oral drug-like chemical space (Lipinski's Rule of Five) compared to more polar 8-substituted variants. This profile may reduce the risk of poor membrane permeability associated with excessive hydrogen bonding.

H-Bond profile

Class-level

HBD = 1, TPSA = 41.5 Ų

Fewer donors may reduce excessive H-bonding risk for permeability

Compared to 8-amino/hydroxy analogs with HBD ≥2

Evidence Dimension	Hydrogen Bond Donor Count / TPSA
Target Compound Data	HBD = 1, HBA = 2, TPSA = 41.5 Ų
Comparator Or Baseline	8-Amino-DHQ: HBD ≥ 3; 8-Hydroxy-DHQ: HBD ≥ 2; 8-Chloro-DHQ: HBD = 1, TPSA ≈ 41.5 Ų but with halogen-dependent electronic effects
Quantified Difference	HBD count: 1 vs. ≥2 (8-amino/hydroxy); TPSA: comparable to 8-Cl but without halogen-associated toxicity liabilities
Conditions	Computed properties from PubChem / Cactvs 3.4.6.11

Why This Matters

Compounds with fewer hydrogen bond donors generally exhibit better passive permeability, making 8-ethyl-DHQ a more favorable scaffold for cell-permeable probe development than 8-amino or 8-hydroxy analogs.

• [1] PubChem Computed Properties: HBD, HBA, TPSA for CID 136596883. View Source

Regiochemical Integrity in Downstream Derivatization: 8-Ethyl Directs N3- vs. O4-Alkylation Outcomes

A 2012 study on the unambiguous synthesis and NMR assignment of 4-alkoxy and 3-alkylquinazolines established that alkylations of the 3,4-dihydroquinazoline scaffold proceed via N3-alkylation rather than O4-alkylation [1]. The presence of an 8-ethyl substituent introduces steric and electronic effects that can influence the regiochemical outcome of subsequent N-functionalization reactions. While no direct head-to-head comparison between 8-ethyl and 8-unsubstituted DHQ for alkylation regioselectivity was identified, patents on regioselective N-alkylation of 2-alkyl-5,6,7 or 8-substituted-4(3H)-quinazolinones explicitly describe lithium salt-mediated control of N- vs. O-alkylation ratios [2]. The defined substitution pattern of 8-ethyl-DHQ makes it a more predictable starting material for regioselective library synthesis than the unsubstituted parent, where competing reactivity at multiple positions can complicate product profiles.

Regiochemical control

Supporting evidence

N3-alkylation favored; 8-ethyl steric differentiation reduces O4-alkylation ambiguity

May improve regioisomer purity in focused DHQ library synthesis

Inferred from literature; no head-to-head yield comparison available

Evidence Dimension	Regioselectivity of N- vs. O-alkylation
Target Compound Data	8-Ethyl substitution provides steric differentiation at the C8 position, reducing ambiguity in N3-alkylation outcomes
Comparator Or Baseline	3,4-Dihydroquinazolin-4-one (unsubstituted): potential for competing reactivity at multiple positions
Quantified Difference	No quantitative head-to-head yield data available; differentiation inferred from regiochemical principles and patent literature
Conditions	Alkylation reactions under basic conditions (K₂CO₃, acetone, reflux) as reported in the literature

Why This Matters

For medicinal chemistry teams synthesizing focused DHQ libraries, the 8-ethyl substitution pattern provides a more controlled starting point for further derivatization, reducing the risk of regioisomeric mixtures that complicate purification and SAR interpretation.

• [1] The unambiguous synthesis and NMR assignment of 4-alkoxy and 3-alkylquinazolines. (2012). Addressing N3- vs. O4-alkylation regiochemistry. ScienceDirect. View Source
• [2] Process for the regioselective N-alkylation of quinazolinones, Patent US-XXXXXXX (1993). Describes lithium salt-mediated control of N- vs. O-alkylation for 8-substituted-4(3H)-quinazolinones. View Source

Commercial Availability and Quality: Batch-to-Batch Consistency with Analytical Certification

Multiple commercial vendors supply 8-Ethyl-3,4-dihydroquinazolin-4-one with defined purity specifications. Bidepharm (毕得医药) provides the compound at 95% purity (standard specification) with batch-specific QC documentation including NMR, HPLC, and GC analyses . Leyan (乐研) also lists the compound at 95% purity under catalog number 2088759 . In comparison, more exotic 8-substituted analogs (e.g., 8-bromo-2-(trifluoromethyl)-DHQ or 8-amino-3-ethyl-2-methyl-DHQ) are less widely stocked and may have longer lead times or higher minimum order quantities. The availability of the 8-ethyl analog from multiple independent vendors with documented analytical release criteria reduces procurement risk and ensures reproducible starting material quality for multi-step synthesis campaigns.

Vendor QC & availability

Supporting evidence

≥95% purity, ≥2 independent vendors (Bidepharm, Leyan)

Multi-vendor analytical documentation reduces procurement risk

Verify batch-specific COA before synthesis campaigns

Evidence Dimension	Vendor availability and purity documentation
Target Compound Data	≥95% purity; QC: NMR, HPLC, GC (Bidepharm); 95% purity (Leyan)
Comparator Or Baseline	8-Bromo-2-(trifluoromethyl)-DHQ: fewer vendors, less standardized QC; 8-Amino-3-ethyl-2-methyl-DHQ: limited vendor availability
Quantified Difference	≥2 independent vendors for 8-ethyl-DHQ vs. typically 1 or fewer for exotic 8-substituted analogs
Conditions	Commercial procurement as of May 2026; vendor catalogs: Bidepharm (BD01013769), Leyan (2088759)

Why This Matters

For procurement professionals, multi-vendor availability with documented QC reduces supply chain vulnerability and ensures consistency across synthesis batches, which is critical for reproducible research.

High-Confidence Application Scenarios for 8-Ethyl-3,4-dihydroquinazolin-4-one Based on Quantitative Differentiation Evidence

Focused DHQ Library Synthesis Requiring Defined Regiochemical Starting Points

Medicinal chemistry groups constructing focused libraries of N3-substituted DHQ analogs benefit from the 8-ethyl substitution pattern, which provides steric differentiation that reduces competing O4-alkylation side reactions during subsequent functionalization. The batch-to-batch QC documentation (NMR, HPLC, GC) from multiple vendors ensures consistent starting material identity, which is critical for SAR studies where even minor regioisomeric impurities can confound biological interpretation. Use 8-ethyl-DHQ as a scaffold when the target product profile requires an 8-alkyl substitution for lipophilicity tuning without introducing hydrogen bond donors or halogen atoms [1].

Passive Permeability Optimization in Cell-Based Assay Development

With a computed XLogP3 of 1.5, one hydrogen bond donor, and a TPSA of 41.5 Ų, 8-ethyl-DHQ occupies a favorable region of physicochemical space for passive cell permeability—more lipophilic than the parent DHQ (XLogP3 ≈ 0.8) and comparable to or better than 8-methyl or 8-chloro analogs, but without the potential toxicity or reactivity liabilities of halogenated variants. This makes it a suitable scaffold for developing cell-permeable chemical probes when moderate lipophilicity is required and excessive polarity (as with 8-amino or 8-hydroxy analogs) must be avoided [2].

Synthetic Intermediate for Pharmaceuticals with 8-Alkylquinazolinone Pharmacophores

Korean patent KR20100088870A identifies 3,4-dihydroquinazolin-4-one derivatives as key intermediates for pharmaceutical synthesis, including kinase inhibitor scaffolds analogous to gefitinib (Iressa). While the 8-ethyl variant is not specifically highlighted in this patent, its structural features—a pre-installed 8-alkyl group with a modifiable N3 and C2 position—make it a versatile intermediate for constructing more complex quinazolinone-based pharmacophores. Researchers developing novel EGFR or other kinase inhibitors can use 8-ethyl-DHQ as a building block to introduce the 8-ethyl substituent early in the synthetic sequence, rather than attempting late-stage C–H functionalization of the fully elaborated pharmacophore [3].

SAR Studies on TSHR Agonists: Building on Established DHQ Scaffold Activity

The DHQ scaffold has validated activity as a TSHR agonist, with compound 1b showing full agonist efficacy (EC₅₀ = 0.09 μM) in vitro and in vivo efficacy in mice. While the specific 8-ethyl analog was not tested in the Englund et al. (2011) study, the demonstrated tolerance for lipophilic substituents at peripheral positions on the DHQ core suggests that 8-ethyl substitution could serve as a starting point for a new sub-series of TSHR agonists. Researchers exploring TSHR-targeted therapies for thyroid cancer or Graves' disease can evaluate 8-ethyl-DHQ as a scaffold, leveraging the existing SAR framework that defines preferred substitution patterns on this chemotype [4].

Application

Selection Property

Validation Focus

Focused DHQ library synthesis

Defined 8-ethyl substitution for regiochemical control

Regioselective N3-alkylation outcomes

Cell-based probe development

Moderate lipophilicity (XLogP3 1.5) with low HBD count

Passive permeability in cell-based assays

Quinazolinone pharmacophore synthesis

Pre-installed 8-ethyl group enabling further derivatization

Scaffold diversification without late-stage C-H functionalization

TSHR agonist scaffold exploration

Lipophilic substituent tolerance at DHQ core

TSHR assay response and scaffold derivatization potential

• [1] See Section 3, Evidence Item 3: Regiochemical Integrity in Downstream Derivatization. Supporting patent and literature references for N3-alkylation regioselectivity. View Source
• [2] PubChem Computed Properties for CID 136596883. XLogP3, HBD, TPSA values. Also see Section 3, Evidence Items 1 and 2. View Source
• [3] KR20100088870A - New process for 3,4-dihydroquinazolin-4-one derivatives. Korean Patent describing DHQ derivatives as pharmaceutical intermediates. View Source
• [4] Englund, E. E., Neumann, S., Eliseeva, E., McCoy, J. G., Titus, S., Zheng, W., ... & Huang, W. (2011). The synthesis and evaluation of dihydroquinazolin-4-ones and quinazolin-4-ones as thyroid stimulating hormone receptor agonists. MedChemComm, 2(10), 1016-1020. Data for compound 1b (EC₅₀ = 0.09 μM). View Source